Cas no 518064-13-6 ((3-cyclopropyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (3-cyclopropyl-1H-pyrazol-5-yl)methanamine
• CAS No: 518064-13-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD26959697
• CID: 1077285
• PubChem ID: 6485300
• Update Time: 2025-06-03

(3-cyclopropyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropyl-1H-pyrazol-3-yl)methylamine
• (3-cyclopropyl-1H-pyrazol-5-yl)methanamine
• (5-cyclopropyl-1H-pyrazol-3-yl)methanamine
• 1-(5-cyclopropyl-1H-pyrazol-3-yl)methanamine
• AC1O5JU1
• Ambcb4102165
• CTK7E6869
• CTK8F1858
• SureCN2385759
• SureCN3931723
• C-(5-Cyclopropyl-1H-pyrazol-3-yl)-methylamine
• AKOS005350593
• AKOS000672321
• SCHEMBL2385759
• DA-05275
• 518064-13-6
• CS-0453206
• F1907-0150
• DTXSID70424491
• F8881-1865
• HMS1699E14
• EN300-264972
• HBZWOJBTQUEVIF-UHFFFAOYSA-N
• G19756
• 1-(3-Cyclopropyl-1H-pyrazol-5-yl)methanamine

• MDL： MFCD26959697
• Inchi： 1S/C7H11N3/c8-4-6-3-7(10-9-6)5-1-2-5/h3,5H,1-2,4,8H2,(H,9,10)
• InChI Key： HBZWOJBTQUEVIF-UHFFFAOYSA-N
• SMILES： N1=C(C=C(CN)N1)C1CC1

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 343.4±27.0 °C at 760 mmHg
• Flash Point: 188.3±10.9 °C
• PSA: 54.70000
• LogP: 1.44610
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-cyclopropyl-1H-pyrazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-cyclopropyl-1H-pyrazol-5-yl)methanamine

Introduction to (3-cyclopropyl-1H-pyrazol-5-yl)methanamine (CAS No. 518064-13-6)

(3-cyclopropyl-1H-pyrazol-5-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 518064-13-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclopropyl group attached to a pyrazole ring, which is further substituted with a methanamine moiety, making it a versatile scaffold for synthetic chemistry and pharmacological exploration.

The structural motif of (3-cyclopropyl-1H-pyrazol-5-yl)methanamine positions it as a candidate for various biological assays and therapeutic interventions. The cyclopropyl group, known for its stability and rigidity, can enhance the binding affinity of the molecule to biological targets, while the pyrazole ring is a well-documented pharmacophore in many bioactive compounds. The methanamine side chain adds another layer of modularity, allowing for further chemical modifications to tailor its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of (3-cyclopropyl-1H-pyrazol-5-yl)methanamine with various enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against several targets relevant to inflammatory diseases, cancer, and neurological disorders. The pyrazole core, in particular, has been extensively studied for its role in modulating enzyme activity, with numerous derivatives showing promising results in preclinical trials.

In the context of drug discovery, the synthesis of (3-cyclopropyl-1H-pyrazol-5-yl)methanamine represents a significant step forward in developing novel therapeutic agents. The compound's structural features make it an attractive candidate for further exploration in medicinal chemistry. Researchers have leveraged modern synthetic techniques to optimize its production, ensuring high yields and purity levels suitable for advanced biological testing.

The potential applications of (3-cyclopropyl-1H-pyrazol-5-yl)methanamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules, including those used in agrochemicals and materials science. The compound's stability under various conditions and its ability to undergo selective modifications make it a versatile building block for chemical innovation.

Current research efforts are focused on exploring the pharmacological potential of (3-cyclopropyl-1H-pyrazol-5-yl)methanamine. Preclinical studies have begun to uncover its mechanisms of action, particularly in relation to anti-inflammatory pathways. The cyclopropyl group's interaction with biological membranes and its influence on enzyme kinetics are areas of active investigation. These studies aim to provide a comprehensive understanding of how the compound interacts with cellular systems and how these interactions can be harnessed for therapeutic benefit.

The development of novel synthetic routes for (3-cyclopropyl-1H-pyrazol-5-yl)methanamine is another critical area of focus. Advances in green chemistry principles have encouraged researchers to develop more sustainable methods for producing this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with global efforts to promote sustainable pharmaceutical practices.

In conclusion, (3-cyclopropyl-1H-pyrazol-5-yl)methanamine (CAS No. 518064-13-6) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in future medical advancements.